Cas no 139541-39-2 (2-Pyrimidinamine, 4-chloro-6-(1,1-dimethylethyl)-5-nitro-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-(1,1-dimethylethyl)-5-nitro-
• CAS No: 139541-39-2
• MF: C₈H₁₁ClN₄O₂
• MW: 230.65154004097
• CID: 1274820
• Update Time: 2024-08-03

2-Pyrimidinamine, 4-chloro-6-(1,1-dimethylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-(1,1-dimethylethyl)-5-nitro-

• Inchi： 1S/C8H11ClN4O2/c1-8(2,3)5-4(13(14)15)6(9)12-7(10)11-5/h1-3H3,(H2,10,11,12)
• InChI Key： VNNMWZVHOOZLQP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C(C)(C)C)=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 230.05723

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 400.5±55.0 °C(Predicted)
• PSA: 94.94
• pka: 0.65±0.10(Predicted)